Cas no 355818-30-3 ((2-methoxybenzyl)(2-methoxy-1-methylethyl)amine)

• Product Name: (2-methoxybenzyl)(2-methoxy-1-methylethyl)amine
• CAS No: 355818-30-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1003657
• PubChem ID: 2853071
• Update Time: 2025-10-20

(2-methoxybenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-N-(2-methoxybenzyl)propan-2-amine
• (2-Methoxy-benzyl)-(2-methoxy-1-methyl-ethyl)-amine
• (2-methoxybenzyl)(2-methoxy-1-methylethyl)amine(SALTDATA: FREE)
• Benzenemethanamine, 2-methoxy-N-(2-methoxy-1-methylethyl)-
• (2-methoxybenzyl)(2-methoxy-1-methylethyl)amine
• EN300-168697
• BS-37793
• STK145507
• A874585
• Oprea1_431065
• DB-016333
• SB78646
• 436099-98-8
• AKOS000230984
• Oprea1_569626
• DTXSID10956968
• MFCD01817787
• AKOS017125017
• (2-methoxy-benzyl)-(2-methoxy-1-methyl-ethyl)amine
• AB00089430-01
• Cambridge id 5564802
• HMS1676D10
• 355818-30-3
• [(2-methoxyphenyl)methyl](1-methoxypropan-2-yl)amine
• 1-methoxy-N-[(2-methoxyphenyl)methyl]propan-2-amine
• N-(2-METHOXYBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
• AG-690/13701683
• 1-methoxy-N-(2-methoxybenzyl)-2-propanamine

• MDL： MFCD01817787
• Inchi： 1S/C12H19NO2/c1-10(9-14-2)13-8-11-6-4-5-7-12(11)15-3/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： DXCDSZMJJVOLIM-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 278.7±20.0 °C at 760 mmHg
• Flash Point: 116.6±11.2 °C
• PSA: 30.49
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-methoxybenzyl)(2-methoxy-1-methylethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-methoxybenzyl)(2-methoxy-1-methylethyl)amine

(2-Methoxybenzyl)(2-Methoxy-1-Methylethyl)Amine: A Comprehensive Overview

The compound (2-Methoxybenzyl)(2-Methoxy-1-Methylethyl)Amine with CAS number 355818-30-3 is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzyl group substituted with a methoxy group and an isopropyl group also bearing a methoxy substituent, both attached to an amine functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of (2-Methoxybenzyl)(2-Methoxy-1-Methylethyl)Amine in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The methoxy groups in the structure contribute to increased lipophilicity, which enhances the molecule's ability to cross biological membranes, making it a promising candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has found utility in the synthesis of advanced materials. For instance, it has been employed as a precursor in the preparation of polymeric materials with tailored mechanical and thermal properties. The amine functional group serves as a reactive site for polymerization reactions, enabling the creation of high-performance polymers suitable for industrial and biomedical applications.

From a synthetic perspective, (2-Methoxybenzyl)(2-Methoxy-1-Methylethyl)Amine can be synthesized via various routes, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for this compound.

The physical properties of (2-Methoxybenzyl)(2-Methoxy-1-Methylethyl)Amine are also worth noting. It exhibits a melting point of approximately 65°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various chemical transformations. These properties further enhance its versatility in different chemical processes.

Looking ahead, ongoing research is focused on optimizing the synthesis and application of (2-Methoxybenzyl)(2-Methoxy-1-Methylethyl)Amine to address emerging challenges in healthcare and materials science. Its unique combination of structural features positions it as a key molecule in advancing scientific frontiers and driving technological innovations.